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Compound of Interest

Compound Name: Sodium imidazolide

Cat. No.: B8628487 Get Quote

Introduction: Sodium imidazolide, the sodium salt of imidazole, is a versatile and reactive

compound widely utilized in synthetic chemistry. Its significance lies primarily in its role as a

strong nucleophile and a base, making it a crucial intermediate in the synthesis of a diverse

range of N-functionalized imidazoles. This guide provides an in-depth overview of its

properties, synthesis, and applications, with a focus on its relevance to researchers, scientists,

and professionals in drug development.

Core Chemical and Physical Data
The fundamental properties of sodium imidazolide are summarized below. This data is

essential for its handling, application in reactions, and for analytical purposes.
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Property Value Reference

CAS Number 5587-42-8 [1][2]

Molecular Formula C3H3N2Na [1][3][4]

Molecular Weight 90.06 g/mol [1][3][4]

Melting Point 284 °C (decomposes) [3][4]

IUPAC Name Sodium 1H-imidazol-1-ide [1]

Synonyms
Imidazolylsodium, Sodium

Imidazole, 1-Sodioimidazole
[3]

InChI Key
ITAWMPSVROAMOE-

UHFFFAOYSA-N
[1]

SMILES String [Na]n1ccnc1

EC Number 226-988-5 [2]

Synthesis and Experimental Protocols
Sodium imidazolide is typically synthesized through the deprotonation of imidazole. The

acidic nature of the N-H bond in the imidazole ring (pKa ≈ 14.5) allows for its removal by a

strong base.[5]

Protocol 1: Synthesis of Sodium Imidazolide from
Imidazole and Sodium Hydroxide
This method is a common and straightforward approach for the preparation of sodium
imidazolide.[5]

Materials:

Imidazole

Sodium hydroxide (NaOH)

Polar aprotic solvent (e.g., tetrahydrofuran (THF), acetonitrile)[5]
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Procedure:

Dissolve imidazole in a suitable polar aprotic solvent within a reaction vessel.

Add sodium hydroxide to the solution. The reaction is exothermic.

The hydroxide ion from NaOH abstracts the acidic proton from the nitrogen atom of the

imidazole ring, forming the imidazolate anion and water.

The sodium cation associates with the negatively charged imidazolate.

Sodium imidazolide will precipitate out of the solution as a white solid.[5]

The precipitate can be isolated through filtration and dried.

Key Applications in Research and Development
Sodium imidazolide's reactivity makes it a valuable reagent in several areas of chemical and

biochemical research.

Intermediate in the Synthesis of N-Functionalized
Imidazoles
The primary application of sodium imidazolide is as a key intermediate for the synthesis of N-

functionalized imidazoles.[5] The imidazolate anion is a potent nucleophile that readily reacts

with various electrophiles, such as alkyl halides.[5] This reaction facilitates the introduction of a

wide array of substituents onto the nitrogen atom of the imidazole ring, leading to the creation

of diverse imidazole derivatives with tailored properties for applications like the preparation of

ionic liquids.[5]

Biochemical Applications
Protein Purification: Imidazole, and by extension its sodium salt in buffered solutions, is

widely used as a competitive eluent in immobilized metal affinity chromatography (IMAC) for

the purification of histidine-tagged proteins.[5] It displaces the tagged proteins from metal

ions (like Ni²⁺ or Co²⁺) on the chromatography resin without denaturing them.[5]
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Enzyme Assays: It can be used in buffers to maintain pH and ionic strength, which is crucial

for stabilizing enzyme activity during kinetic assays.[5]

Protein Stabilization: Sodium imidazole can bind to metal ions that might otherwise interact

with and denature proteins, which is particularly important for the stability of metalloproteins.

[6]

Relevance in Drug Discovery
The imidazole moiety is a "privileged structure" in medicinal chemistry, appearing in numerous

approved drugs.[7] Imidazole derivatives have shown a broad spectrum of biological activities,

including potential use in antifungal and anticancer therapies.[5][8] The synthesis of many of

these derivatives relies on the generation of the reactive imidazolate species from salts like

sodium imidazolide.[5] Imidazole-based compounds are explored for their ability to act as

enzyme inhibitors, DNA intercalators, and modulators of various cellular receptors.[9]

Visualizing Key Processes
The following diagrams illustrate the synthesis of sodium imidazolide and its subsequent use

in creating N-functionalized imidazoles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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